Cas no 1021250-16-7 (4-(4-methoxybenzenesulfonyl)-N-(3-methyl-1,2-oxazol-5-yl)butanamide)

• Product Name: 4-(4-methoxybenzenesulfonyl)-N-(3-methyl-1,2-oxazol-5-yl)butanamide
• CAS No: 1021250-16-7
• MF: C₁₅H₁₈N₂O₅S
• MW: 338.378822803497
• CID: 5855033
• PubChem ID: 25813612
• Update Time: 2025-11-07

4-(4-methoxybenzenesulfonyl)-N-(3-methyl-1,2-oxazol-5-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-methoxyphenyl)sulfonyl-N-(3-methyl-1,2-oxazol-5-yl)butanamide
• 4-(4-methoxybenzenesulfonyl)-N-(3-methyl-1,2-oxazol-5-yl)butanamide
• AKOS024494516
• 4-((4-methoxyphenyl)sulfonyl)-N-(3-methylisoxazol-5-yl)butanamide
• F5067-0136
• 1021250-16-7

• Inchi： 1S/C15H18N2O5S/c1-11-10-15(22-17-11)16-14(18)4-3-9-23(19,20)13-7-5-12(21-2)6-8-13/h5-8,10H,3-4,9H2,1-2H3,(H,16,18)
• InChI Key： YONJGWJOHIZFCV-UHFFFAOYSA-N
• SMILES： C(NC1ON=C(C)C=1)(=O)CCCS(C1=CC=C(OC)C=C1)(=O)=O

Computed Properties

• Exact Mass: 338.09364285g/mol
• Monoisotopic Mass: 338.09364285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 4-(4-methoxybenzenesulfonyl)-N-(3-methyl-1,2-oxazol-5-yl)butanamide

Introduction to 4-(4-methoxybenzenesulfonyl)-N-(3-methyl-1,2-oxazol-5-yl)butanamide (CAS No. 1021250-16-7) and Its Emerging Applications in Chemical Biology

4-(4-methoxybenzenesulfonyl)-N-(3-methyl-1,2-oxazol-5-yl)butanamide, identified by the CAS number 1021250-16-7, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to a class of derivatives featuring a sulfonyl group linked to an N-substituted oxazole moiety, which has been increasingly explored for its potential biological activities. The presence of both 4-methoxybenzenesulfonyl and 3-methyl-1,2-oxazol-5-yl groups introduces specific interactions with biological targets, making it a promising candidate for further investigation in drug discovery and therapeutic development.

The 4-methoxybenzenesulfonyl moiety is known for its ability to engage in hydrogen bonding and π-stacking interactions, which are critical for the binding affinity of small molecules to proteins. This feature has been leveraged in the design of inhibitors targeting various enzymes and receptors. In contrast, the 3-methyl-1,2-oxazol-5-yl group adds rigidity to the molecular structure, enhancing stability while allowing for precise spatial orientation relative to the target site. Such structural attributes make this compound an attractive scaffold for modulating biological pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have suggested that 4-(4-methoxybenzenesulfonyl)-N-(3-methyl-1,2-oxazol-5-yl)butanamide may interact with proteins through multiple non-covalent interactions, including hydrogen bonds, hydrophobic effects, and van der Waals forces. These interactions are essential for achieving high selectivity and efficacy in biological systems. The compound’s dual functionality has also raised interest in its potential as a tool compound for studying protein-protein interactions (PPIs) and enzyme mechanisms.

In the realm of drug discovery, this compound has been investigated for its potential role as an inhibitor of various kinases and other enzymes implicated in diseases such as cancer and inflammation. The sulfonyl group is a well-established pharmacophore in medicinal chemistry, known for its ability to modulate enzyme activity through covalent or non-covalent binding. Preliminary studies have indicated that derivatives of this class exhibit inhibitory effects on enzymes such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs), which are key regulators of cell proliferation and signaling pathways.

The 3-methyl-1,2-oxazol-5-yl moiety further enhances the compound’s potential by providing a scaffold that can be modified to improve solubility, bioavailability, and metabolic stability. Oxazole-based compounds have been widely studied for their bioactivity, with applications ranging from antimicrobial agents to anti-inflammatory drugs. The structural versatility of this scaffold allows for fine-tuning of pharmacokinetic properties while maintaining biological activity.

One particularly intriguing aspect of 4-(4-methoxybenzenesulfonyl)-N-(3-methyl-1,2-oxazol-5-yl)butanamide is its potential as a probe for understanding enzyme inhibition mechanisms. The compound’s ability to form stable complexes with target enzymes has made it valuable in kinetic studies aimed at elucidating reaction pathways. Additionally, its structural features have been exploited in the development of fluorescent probes for real-time imaging of enzymatic activity in living cells.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like this one. Predictive models have been trained on large datasets of bioactive compounds to identify molecular features that correlate with biological activity. These models have highlighted the significance of the 4-methoxybenzenesulfonyl and 3-methyl-1,2-oxazol-5-yl groups as key determinants of potency and selectivity. As a result, synthetic strategies have been optimized to efficiently produce analogs with enhanced properties.

Another area where this compound shows promise is in the development of chiral drugs. The presence of stereocenters in the butanamide backbone allows for the synthesis of enantiomerically pure forms, which can exhibit significantly different biological activities due to differences in stereoelectronic properties. Chiral derivatives have been extensively studied for their improved pharmacological profiles, including reduced side effects and enhanced therapeutic efficacy.

Recent clinical trials have begun exploring the therapeutic potential of sulfonyl-containing compounds in treating neurological disorders. The ability of these molecules to modulate neurotransmitter receptor activity has opened new avenues for treating conditions such as Alzheimer’s disease and Parkinson’s disease. While 4-(4-methoxybenzenesulfonyl)-N-(3-methyl-1,2-oxazol-5-yl)butanamide has not yet entered clinical trials as a standalone therapeutic agent, its structural features make it a valuable building block for more complex drug candidates.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and flow chemistry techniques, have been employed to streamline production processes. These methods not only improve efficiency but also enhance scalability for industrial applications.

In conclusion,4-(4-methoxybenzenesulfonyl)-N-(3-methyl-1,2 oxazol 5 yl)butanamide (CAS No 1021250 16 7) represents a fascinating example of how structural complexity can be leveraged to develop biologically active molecules with therapeutic potential. Its unique combination of pharmacophoric features makes it an attractive candidate for further exploration in chemical biology drug discovery research continues to evolve computational approaches will play an increasingly important role in identifying novel derivatives with enhanced properties.